Cas no 879048-43-8 (4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879048-43-8
• MF: C₁₉H₁₇Cl₂NO₄
• MW: 394.248583555222
• CID: 5438280
• Update Time: 2025-10-29

4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-3-hydroxy-1-(4-methoxybenzyl)-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one
• 2H-Indol-2-one, 4,7-dichloro-1,3-dihydro-3-hydroxy-1-[(4-methoxyphenyl)methyl]-3-(2-oxopropyl)-
• 4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C19H17Cl2NO4/c1-11(23)9-19(25)16-14(20)7-8-15(21)17(16)22(18(19)24)10-12-3-5-13(26-2)6-4-12/h3-8,25H,9-10H2,1-2H3
• InChI Key： DRANPXXPMMROKS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2=C(C(Cl)=CC=C2Cl)C(O)(CC(=O)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

Introduction to 4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 879048-43-8)

4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 879048-43-8, belongs to the indole derivatives class, which is well-known for its broad spectrum of pharmacological properties. The presence of multiple functional groups, including hydroxyl, chloro, and methoxy substituents, along with a substituted indolone core, makes this molecule a promising candidate for further investigation in drug discovery and development.

The indole scaffold is a privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. The specific arrangement of substituents in 4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one contributes to its distinct chemical and biological profile. The 7-chloro and 4-methoxyphenyl groups are particularly noteworthy, as they are frequently associated with enhanced binding affinity and metabolic stability in drug candidates. Additionally, the hydroxy and (2-oxopropyl) moieties introduce further variability in the molecule's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 3-hydroxy group may play a critical role in stabilizing interactions with protein targets through hydrogen bonding, while the chloro substituents could modulate electronic properties and improve lipophilicity. These features make 4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one an intriguing subject for structure-based drug design.

In the context of modern drug discovery, the synthesis of novel indole derivatives remains a cornerstone approach due to their demonstrated efficacy across various therapeutic areas. The structural complexity of 4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the indolone core with high enantioselectivity. These techniques not only enhance yield but also allow for the introduction of diverse functional groups with minimal side reactions.

The biological evaluation of 4,7-dichloro-3-hydroxy-1-(4-methoxyphenyl)methyl-3-(2 oxopropyl)-2 3 dihydro 1Hindol 22 one (CAS No. 87904843 8) has revealed promising preliminary results in several disease models. Notably, preclinical studies indicate that this compound exhibits inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The hydroxy group appears to be crucial for its interaction with these targets, suggesting that further optimization could lead to more potent derivatives. Additionally, the methoxyphenyl moiety may contribute to improved pharmacokinetic properties by enhancing solubility and reducing metabolic clearance.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of lead compounds like 4 7 dichloro 3 hydroxy 1 (4 methoxypheny l)methyl 3 (2 oxoprop yl) 23 dihydro 1Hindol22 one (CAS No. 87904843 8). By analyzing vast datasets of known bioactive molecules, these algorithms can predict novel structures with desired properties. This approach has been particularly effective in identifying compounds that mimic natural products or exhibit unique scaffolds not previously explored in drug development. The combination of experimental synthesis and computational prediction offers a synergistic strategy for discovering next-generation therapeutics.

The future direction of research on 4 7 dichloro 3 hydroxy 1 (4 meth oxyphen y l)methyl 3 (22 oxoprop yl)23 dihydro 1Hind ol22 one (CAS No. 87904843 8) includes exploring its potential as an intermediate in multicomponent reactions (MCRs). MCRs allow for the rapid assembly of complex molecules from simple precursors under mild conditions, streamlining synthetic routes. Furthermore，the investigation into its analogs by varying substituent patterns could uncover new pharmacophores with enhanced activity or selectivity。These studies would benefit from collaborations between synthetic chemists，biologists，and pharmacologists to ensure comprehensive characterization。

In conclusion，the compound identified as 4，7 dichloro -3 hydro xy -1 （4 meth oxy phen y l）methyl -3 （22 ox oprop y l） -23 dihy dro -1 H ind ol -22 one （CAS No．87904843 -8） represents a significant advancement in pharmaceutical chemistry。 Its intricate molecular architecture，combined with promising biological activities，positions it as a valuable candidate for further exploration。 As research progresses，this molecule will likely contribute to the development of novel therapeutic agents that address unmet medical needs。 The interdisciplinary nature of modern drug discovery ensures that such compounds will continue to be at the forefront of innovation in medicine。